molecular formula C15H23NO4SSi B8629583 2-(Trimethylsilyl)ethyl 3-(cyclopropylsulfamoyl)benzoate

2-(Trimethylsilyl)ethyl 3-(cyclopropylsulfamoyl)benzoate

Cat. No.: B8629583
M. Wt: 341.5 g/mol
InChI Key: ILBPMCGDDMLQFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Trimethylsilyl)ethyl 3-(cyclopropylsulfamoyl)benzoate is a useful research compound. Its molecular formula is C15H23NO4SSi and its molecular weight is 341.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H23NO4SSi

Molecular Weight

341.5 g/mol

IUPAC Name

2-trimethylsilylethyl 3-(cyclopropylsulfamoyl)benzoate

InChI

InChI=1S/C15H23NO4SSi/c1-22(2,3)10-9-20-15(17)12-5-4-6-14(11-12)21(18,19)16-13-7-8-13/h4-6,11,13,16H,7-10H2,1-3H3

InChI Key

ILBPMCGDDMLQFX-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CCOC(=O)C1=CC(=CC=C1)S(=O)(=O)NC2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2.00 g of 2-(trimethylsilyl)ethyl 3-(chlorosulfonyl)benzoate, 1.2 mL of cyclopropylamine, and 20 mL of pyridine was stirred at room temperature overnight. The reaction mixture was concentrated under reduced pressure, and to the residue was added an aqueous citric acid solution, followed by extraction with ethyl acetate. The organic layer was washed with 1.0 M hydrochloric acid and saturated brine in this order, then dried over anhydrous sodium sulfate, and concentrated under reduced pressure to obtain 2.12 g of 2-(trimethylsilyl)ethyl 3-(cyclopropylsulfamoyl)benzoate as a pale yellow oily substance. EI: 341
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.2 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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